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Compound of Interest

Compound Name: ZLWH-23
Cat. No.: B12415308
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZLWH-23 is a potent and selective dual inhibitor of acetylcholinesterase (AChE) and glycogen
synthase kinase-3[3 (GSK-3p), with IC50 values of 0.27 uM and 6.78 uM, respectively[1]. Its
selectivity for AChE over butyrylcholinesterase (BChE) and for GSK-3[3 over other kinases
makes it a valuable research tool, particularly in the study of Alzheimer's disease[1]. Proper
preparation of a stock solution is the first critical step for accurate and reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of a ZLWH-23 stock solution.

Quantitative Data Summary

A comprehensive summary of the key quantitative data for ZLWH-23 is presented in Table 1.
This information is essential for accurate calculations and proper handling of the compound.
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Parameter Value Source

Molecular Weight 513.61 g/mol MedChemExpress|[1]
Chemical Formula C30H32FN502 MedChemExpress[1]
CAS Number 2765251-12-3 MedChemExpress|[1]
Purity >98% (typically) Supplier Dependent
Appearance White to off-white solid MedChemExpress|[2]

Solubility and Storage

Proper solubilization and storage are paramount to maintaining the integrity and activity of
ZLWH-23.

Recommended
Solvent ] Notes
Concentration

Dimethyl sulfoxide (DMSOQ) is
a commonly used solvent for
ZLWH-23. For a 10 mM stock
solution, dissolve 5.14 mg of
ZLWH-23 in 1 mL of DMSO.

Gentle warming and vortexing

DMSO 210 mM

may be required to fully

dissolve the compound.

Storage Conditions:
¢ Solid Compound: Store at -20°C for up to 3 years or at 4°C for up to 2 years[2].

e Stock Solution (in DMSO): Aliquot and store at -80°C for up to 2 years or at -20°C for up to 1
year to minimize freeze-thaw cycles[2].

Note: It is highly recommended to consult the Certificate of Analysis provided by the supplier for
the most accurate and lot-specific storage and handling information.
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Experimental Protocol: Preparation of a 10 mM
ZLWH-23 Stock Solution

This protocol details the step-by-step procedure for preparing a 10 mM stock solution of ZLWH-
23 in DMSO.

Materials:

e ZLWH-23 (solid)

e Dimethyl sulfoxide (DMSO), anhydrous, 299.7%

¢ Microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Pre-weighing Preparation:

o Allow the vial of ZLWH-23 to equilibrate to room temperature for at least 15-20 minutes
before opening to prevent condensation of moisture.

o Ensure the analytical balance is calibrated and level.
e Weighing ZLWH-23:

o Carefully weigh out 5.14 mg of ZLWH-23 powder using a calibrated analytical balance and
transfer it to a sterile 1.5 mL microcentrifuge tube.

e Solvent Addition:
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o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the ZLWH-23 powder.

 Dissolution:
o Cap the tube securely and vortex the solution for 30-60 seconds to facilitate dissolution.

o Visually inspect the solution to ensure that all the solid has completely dissolved. If
necessary, gently warm the tube in a 37°C water bath for a few minutes and vortex again.

 Aliquoting and Storage:

o Once the ZLWH-23 is fully dissolved, dispense the 10 mM stock solution into smaller,
single-use aliquots (e.g., 10-50 pL) in sterile microcentrifuge tubes. This will minimize the
number of freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage or -20°C for short-term storage as
recommended.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the ZLWH-23 stock solution.
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Caption: Workflow for ZLWH-23 Stock Solution Preparation.
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GSK-3p Signaling Pathway
ZLWH-23 is an inhibitor of GSK-3[3, a key kinase involved in numerous cellular processes. The
simplified diagram below illustrates the canonical Wnt/p-catenin signaling pathway, where

GSK-3f plays a crucial role.
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Caption: Simplified GSK-3p role in the Wnt/p-catenin pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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